Cas no 3392-11-8 (Na-Boc-L-tryptophan N-hydroxysuccinimide ester)
3392-11-8 structure
Na-Boc-L-tryptophan N-hydroxysuccinimide ester
Na-Boc-L-tryptophan N-hydroxysuccinimide ester Properties
Names and Identifiers
-
- Boc-L-tryptophan N-hydroxysuccinimide ester
- Boc-Trp-Osu
- tert-Butyl (S)-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-1-(1H-indol-3-ylmethyl)-2-oxoethyl]carbamate
- Nalpha-(tert-Butoxycarbonyl)-L-tryptophan N-Succinimidyl Ester
- Boc-L-Trp-OSu
- BOC-L-TRYPTOPHAN HYDROXYSUCCINIMIDESTER
- AmbotzBAA5980
- Boc-L-Tryptophan-OSu
- BOC-Trp-NHS
- N&alpha
- N(ALPHA)-(TERT-BUTOXYCARBONYL)-L-TRYPTOPHAN N-HYDROXYSUCCINIMIDE ESTER
- Nalpha-Boc-L-tryptophan hydroxysuccinimide ester
- N-Boc-L-tryptophan N-hydroxysuccinimide ester
- N-t-butyloxycarbonyl-L-tryptophan N-hydroxysuccinimide ester
- Nα-(tert-Butoxycarbonyl)-L-tryptophan N-Succinimidyl Ester
- Nα-Boc-L-tryptophan N-Succinimidyl Ester
- tert-Butyl (S)-(2-((2,5-dioxo-1-pyrrolidinyl)oxy)-1-(1H-indol-3-ylmethyl)-2-oxoethyl)carbamate
- 2,5-dioxopyrrolidin-1-yl n-(tert-butoxycarbonyl)-l-tryptophanate
- CPJXMXQYRHNIFU-HNNXBMFYSA-N
- BDBM50043812
- AX8001241
- ST2412711
- B3435
- Nalpha-Boc-L-tryptophan N-Succinimidyl Ester
- V5286
- Nalph
- +Expand
-
- MFCD00022756
- CPJXMXQYRHNIFU-HNNXBMFYSA-N
- 1S/C20H23N3O6/c1-20(2,3)28-19(27)22-15(18(26)29-23-16(24)8-9-17(23)25)10-12-11-21-14-7-5-4-6-13(12)14/h4-7,11,15,21H,8-10H2,1-3H3,(H,22,27)/t15-/m0/s1
- O(C(N([H])[C@]([H])(C(=O)ON1C(C([H])([H])C([H])([H])C1=O)=O)C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- 401.15900
- 2
- 6
- 8
- 29
- 658
- 1.9
- 118
Experimental Properties
- 2.53970
- 117.80000
- 146-148 °C
- [α]20/D −24.0±2.0°, c = 1% in dioxane
Na-Boc-L-tryptophan N-hydroxysuccinimide ester Price
Na-Boc-L-tryptophan N-hydroxysuccinimide ester Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:3392-11-8)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:3392-11-8)
TANG SI LEI
15026964105
2881489226@qq.com
Na-Boc-L-tryptophan N-hydroxysuccinimide ester Related Literature
-
Shan Zhao,Jianye Dai,Mo Hu,Chang Liu,Rong Meng,Xiaoyun Liu,Chu Wang,Tuoping Luo Chem. Commun. 2016 52 4702
Recommended suppliers
Amadis Chemical Company Limited
(CAS:3392-11-8)Na-Boc-L-tryptophan N-hydroxysuccinimide ester
99%
100g
233.0